Cas no 154811-74-2 (1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester)

• Product Name: 1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester
• CAS No: 154811-74-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 106733
• PubChem ID: 45082181
• Update Time: 2025-04-18

1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Diazepine-3-carboxylicacid, 4,5,6,7-tetrahydro-, methyl ester
• methyl 4,5,6,7-tetrahydro-1H-diazepine-3-carboxylate
• 1H-1,2-Diazepine-3-carboxylicacid,4,5,6,7-tetrahydro-,methylester(9CI)
• 154811-74-2
• Methyl 4,5,6,7-tetrahydro-1H-1,2-diazepine-3-carboxylate
• DTXSID00665158

• Inchi： 1S/C7H12N2O2/c1-11-7(10)6-4-2-3-5-8-9-6/h8H,2-5H2,1H3
• InChI Key： XGZZUZSWIRBEQF-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCNN=1)=O

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 0.8